Cas no 338410-31-4 (<br>(5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroiso xazol-3-yl)methanol)

• Product Name: <br>(5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroiso xazol-3-yl)methanol
• CAS No: 338410-31-4
• MF: C₁₁H₁₁ClF₃N₃O₂
• MW: 309.67215180397
• MDL: MFCD00202658
• CID: 3060973
• PubChem ID: 2773872
• Update Time: 2025-10-21

<br>(5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroiso xazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• <br>(5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroiso xazol-3-yl)methanol
• (5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroisoxazol-3-yl)methanol
• [5-(([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]AMINO)METHYL)-4,5-DIHYDRO-3-ISOXAZOLYL]METHANOL
• 5-[3-Chloro-5-(trifluoromethyl)pyridin-2-ylamino]methyl-4,5-dihydro-3-(hydroxymethyl)isoxazole
• [5-[[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]methyl]-4,5-dihydro-1,2-oxazol-3-yl]methanol
• [5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolyl]methanol
• [5-({[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-amino}methyl)-4,5-dihydro-3-isoxazolyl]methanol
• 338410-31-4
• CS-0357274
• 3H-964
• AKOS005070236
• [5-({[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}methyl)-4,5-dihydro-1,2-oxazol-3-yl]methanol
• MFCD00202658

• MDL： MFCD00202658
• Inchi： 1S/C11H11ClF3N3O2/c12-9-1-6(11(13,14)15)3-16-10(9)17-4-8-2-7(5-19)18-20-8/h1,3,8,19H,2,4-5H2,(H,16,17)
• InChI Key： OAOXQJDLFFGHPV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCC1CC(CO)=NO1

Computed Properties

• Exact Mass: 309.0491888g/mol
• Monoisotopic Mass: 309.0491888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• Melting Point: 112-114°C

<br>(5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroiso xazol-3-yl)methanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on <br>(5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroiso xazol-3-yl)methanol

Comprehensive Analysis of (5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroisoxazol-3-yl)methanol (CAS No. 338410-31-4)

The compound (5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroisoxazol-3-yl)methanol, identified by CAS No. 338410-31-4, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine and dihydroisoxazole moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and the latest advancements in its research, addressing common queries and trends in the field.

One of the most frequently searched topics related to CAS No. 338410-31-4 is its role in drug discovery. The presence of a trifluoromethyl group and a chloro-substituted pyridine ring enhances its binding affinity to biological targets, making it a promising candidate for kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health concern. Researchers are also investigating its utility in crop protection, as the dihydroisoxazole scaffold is known for its herbicidal and fungicidal properties.

Another area of interest is the synthetic methodology for (5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroisoxazol-3-yl)methanol. Organic chemists are optimizing routes to improve yield and scalability, leveraging green chemistry principles to reduce environmental impact. This aligns with the growing demand for sustainable synthesis practices, a hot topic in both academic and industrial circles. The compound’s stereochemistry and regioselectivity challenges are also under scrutiny, as these factors influence its bioactivity.

From a molecular modeling perspective, CAS No. 338410-31-4 exhibits intriguing interactions with enzymatic active sites. Computational studies suggest that its hydrogen-bonding capabilities and lipophilicity contribute to its efficacy. These insights are valuable for structure-activity relationship (SAR) studies, which are critical for designing next-generation therapeutics. Additionally, its metabolic stability and toxicity profile are being evaluated to ensure compliance with regulatory standards.

The commercial availability of (5-(((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)methyl)-4,5-dihydroisoxazol-3-yl)methanol has spurred interest among contract research organizations (CROs) and pharmaceutical companies. Its applications in high-throughput screening (HTS) and fragment-based drug design (FBDD) are particularly noteworthy. As the demand for precision medicine grows, this compound’s versatility positions it as a valuable tool in personalized therapy development.

In conclusion, CAS No. 338410-31-4 represents a fascinating intersection of chemical innovation and biological relevance. Its multifaceted applications, from drug development to agrochemical research, underscore its importance in modern science. By addressing key questions and trends, this article aims to provide a comprehensive resource for researchers and industry professionals alike.